Cas no 1532522-50-1 (8,8'-Lignan-2,3',4,4',5-pentol; (8R*,8'S*)-form, 4,5-Methylene, 3'-Me ether)

8,8'-Lignan-2,3',4,4',5-pentol; (8R*,8'S*)-form, 4,5-Methylene, 3'-Me ether structure
1532522-50-1 structure
Product Name:8,8'-Lignan-2,3',4,4',5-pentol; (8R*,8'S*)-form, 4,5-Methylene, 3'-Me ether
CAS No:1532522-50-1
MF:C20H24O5
MW:344.401566505432
CID:6702957
PubChem ID:76324773
Update Time:2024-03-02

8,8'-Lignan-2,3',4,4',5-pentol; (8R*,8'S*)-form, 4,5-Methylene, 3'-Me ether Chemical and Physical Properties

Names and Identifiers

    • CHEMBL3104942
    • Saurulignan A
    • AKOS040735716
    • 1532522-50-1
    • 8,8'-Lignan-2,3',4,4',5-pentol; (8R*,8'S*)-form, 4,5-Methylene, 3'-Me ether
    • Inchi: 1S/C20H24O5/c1-12(6-14-4-5-16(21)18(8-14)23-3)13(2)7-15-9-19-20(10-17(15)22)25-11-24-19/h4-5,8-10,12-13,21-22H,6-7,11H2,1-3H3
    • InChI Key: DIADZLCOROOTGN-UHFFFAOYSA-N
    • SMILES: COC1C(O)=CC=C(CC(C(CC2C(O)=CC3=C(OCO3)C=2)C)C)C=1

Computed Properties

  • Exact Mass: 344.16237386g/mol
  • Monoisotopic Mass: 344.16237386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 68.2Ų
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